Methyl 3-(3-aminophenyl)-2,2-dimethylpropanoate

• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• IUPAC Name: methyl 3-(3-aminophenyl)-2,2-dimethylpropanoate
• InChI: InChI=1S/C12H17NO2/c1-12(2,11(14)15-3)8-9-5-4-6-10(13)7-9/h4-7H,8,13H2,1-3H3
• InChI Key: MRHIVRJOYKKQEB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1=CC(=CC=C1)N)C(=O)OC

Description

Methyl 3-(3-aminophenyl)-2,2-dimethylpropanoate is a useful research compound. Its molecular formula is C12H17NO2 and its molecular weight is 207.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

At room temperature, 1 g of palladium on carbon (10%) was added to a solution of 12 g (51.42 mmol) of methyl 2,2-dimethyl-3-(3-nitrophenyl)propanoate in 200 ml of ethanol, and the mixture was hydrogenated under atmospheric pressure for 12 hours. After the reaction had gone to completion (monitored by TLC; mobile phase cyclohexane/ethyl acetate 1:1), the reaction solution was filtered through kieselguhr and the filtrate was concentrated under reduced pressure. The crude product was purified chromatographically on silica gel (mobile phase cyclohexane/ethyl acetate 4:1→1:1). This gave 9.2 g (44.39 mmol, 86% of theory) of the title compound.